Cas no 23477-67-0 (DL-Ethylgonendione)

DL-Ethylgonendione structure
DL-Ethylgonendione structure
Product name:DL-Ethylgonendione
CAS No:23477-67-0
MF:C19H26O2
MW:286.408545970917
CID:52308
PubChem ID:10379264

DL-Ethylgonendione Chemical and Physical Properties

Names and Identifiers

    • DL-Ethylgonendione
    • (+/-)-13-Ethyl-gon-4-ene-3,17-dione
    • D-Ethylgonendione
    • 13-Ethyl-19-nor-4-androsten-3,17-dion
    • 18-Methyl-4-oestren-3,17-dion
    • 18a-Homo-19-norandrost-4-ene-3,17-dione
    • 13beta-ethylgon-4-en-3,17-dione
    • Gon-4-ene-3,17-dione, 13-ethyl-, (+/-)-
    • 13-ethyl-gon-4-en-3,17-dione
    • 18-Methylestr-4-ene-3,17-dione
    • LEVONORGESTREL IMPURITY [EP IMPURITY]
    • DTXSID801020560
    • LEVODIONE [EP IMPURITY]
    • D-Ethyl gonendione
    • Ethylgonendione
    • 21800-83-9
    • SCHEMBL1422567
    • 13-Egedo
    • 18-Methyl-estr-4-ene-3,17-dione
    • 13-ethylgon-4-ene-3,17-dione
    • 18-Methyl-19-norandrost-4-ene-3,17-dione
    • T72090
    • (+)-13.BETA.-ETHYLGON-4-ENE-3,17-DIONE
    • E0921
    • (8R, 9S, 10R, 13S, 14S)-13-ethyl-1, 2, 6, 7, 8, 9, 10, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthrene-3, 17-dione
    • Levonorgestrel Impurity L (18-Methylester-4-ene-3,17-dione)
    • EC 606-833-1
    • 23477-67-0
    • Gon-4-ene-3,17-dione, 13-ethyl-
    • IH07J8F03F
    • (+)-13-Ethylgon-4-ene-3,17-dione
    • SBLHOJQRZNGHLQ-ATIFRJIPSA-N
    • 13-Ethyl-gon-4-ene-3,17-dione
    • 13beta-Ethylgon-4-ene-3,17-dione
    • (3aS,3bR,9aR,9bS,11aS)-11a-ethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-dione
    • (8R,9S,10R,13S,14S)-13-Ethyl-7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione
    • 18-Methylestr-4-en-3,17-dione
    • 13beta-ethyl-gon-4-en-3,17-dione
    • (3AS,3BR,9AR,9BS,11AS)-11A-ETHYL-2H,3H,3AH,3BH,4H,5H,8H,9H,9AH,9BH,10H,11H-CYCLOPENTA[A]PHENANTHRENE-1,7-DIONE
    • 13-Ethylgon-4-ene-3,17-dione (Levodione; 18-Methyl-19-norandrost-4-ene-3,17-dione)
    • DL-Ethylgonedione
    • (8R,9S,10R,13S,14S)-13-ethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
    • UNII-IH07J8F03F
    • Q-102817
    • AKOS017343453
    • MFCD08457890
    • Inchi: 1S/C19H26O2/c1-2-19-10-9-15-14-6-4-13(20)11-12(14)3-5-16(15)17(19)7-8-18(19)21/h11,14-17H,2-10H2,1H3/t14-,15+,16+,17-,19?/m0/s1
    • InChI Key: SBLHOJQRZNGHLQ-ATIFRJIPSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(CC)CC[C@@H]1[C@H]3CCC(C=C3CC[C@@H]21)=O

Computed Properties

  • Exact Mass: 286.19300
  • Monoisotopic Mass: 286.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.074
  • Boiling Point: 415.4 °C at 760 mmHg
  • Flash Point: 176.4 °C
  • PSA: 34.14000
  • LogP: 4.08740

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